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Compound of Interest

Compound Name: DL-threo-PPMP hydrochloride

Cat. No.: B1496608 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides detailed protocols for the preparation, storage, and application of a

stock solution of DL-threo-1-Phenyl-2-palmitoylamino-3-morpholino-1-propanol hydrochloride

(DL-threo-PPMP HCl). DL-threo-PPMP is a widely used inhibitor of glucosylceramide synthase

(GCS), a key enzyme in sphingolipid metabolism. By blocking the conversion of ceramide to

glucosylceramide, DL-threo-PPMP leads to an accumulation of intracellular ceramide, a potent

signaling molecule involved in apoptosis, cell cycle arrest, and other cellular processes. These

protocols are intended to ensure accurate and reproducible experimental outcomes.
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Property Value

Synonyms
DL-threo-1-Phenyl-2-palmitoylamino-3-

morpholino-1-propanol hydrochloride

Molecular Formula C₂₉H₅₀N₂O₃ · HCl

Molecular Weight 511.2 g/mol

CAS Number 139974-41-7

Purity ≥98%

Formulation Crystalline solid

Solubility and Storage
Solvent Solubility

Recommended
Storage

Stability

Dimethyl sulfoxide

(DMSO)
~20 mg/mL -20°C ≥ 4 years[1]

Ethanol ~10 mg/mL -20°C ≥ 4 years[1]

Dimethylformamide

(DMF)
~5 mg/mL -20°C ≥ 4 years[1]

Note: For aqueous buffers, it is recommended to first dissolve DL-threo-PPMP hydrochloride
in an organic solvent like ethanol and then dilute with the aqueous buffer. Aqueous solutions

should be prepared fresh and are not recommended for storage for more than one day.

Mechanism of Action
DL-threo-PPMP is a ceramide analog that acts as a competitive inhibitor of glucosylceramide

synthase (GCS).[2] GCS is a pivotal enzyme that catalyzes the first step in the synthesis of

most glycosphingolipids by transferring glucose from UDP-glucose to ceramide. Inhibition of

GCS by DL-threo-PPMP leads to a decrease in the cellular levels of glucosylceramide and

downstream complex glycosphingolipids.[3] Concurrently, this inhibition causes an
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accumulation of the substrate, ceramide, a bioactive lipid that can trigger various cellular

responses, including apoptosis and cell cycle arrest.[2][3]
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Inhibition of Glucosylceramide Synthase by DL-threo-PPMP HCl.

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of DL-threo-PPMP
hydrochloride in DMSO.
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Materials:

DL-threo-PPMP hydrochloride (MW: 511.2 g/mol )

Anhydrous Dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Pipettes and sterile filter tips

Procedure:

Aseptic Technique: Perform all steps under sterile conditions in a laminar flow hood to

prevent contamination.

Weighing: Accurately weigh out 5.11 mg of DL-threo-PPMP hydrochloride powder using an

analytical balance and place it into a sterile microcentrifuge tube.

Solvent Addition: Add 1 mL of anhydrous DMSO to the tube containing the DL-threo-PPMP
hydrochloride.

Dissolution: Vortex the solution gently until the powder is completely dissolved. If necessary,

warm the solution briefly at 37°C to aid dissolution.

Sterilization (Optional): If required for your application, filter-sterilize the stock solution using

a 0.22 µm syringe filter compatible with DMSO.

Aliquoting and Storage: Aliquot the 10 mM stock solution into smaller, single-use volumes in

sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at

-20°C.

Application in Cell Culture
This protocol provides a general guideline for treating cultured cells with DL-threo-PPMP
hydrochloride. The optimal concentration and incubation time should be determined

empirically for each cell line and experimental condition.
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Materials:

10 mM DL-threo-PPMP hydrochloride stock solution

Cultured cells in appropriate cell culture medium

Sterile pipettes and filter tips

Cell culture incubator

Procedure:

Cell Seeding: Seed cells at the desired density in a multi-well plate or flask and allow them to

adhere and grow overnight in a cell culture incubator (e.g., 37°C, 5% CO₂).

Preparation of Working Solution: On the day of the experiment, thaw an aliquot of the 10 mM

DL-threo-PPMP hydrochloride stock solution at room temperature. Prepare a working

solution by diluting the stock solution in fresh, pre-warmed cell culture medium to the desired

final concentration. For example, to achieve a final concentration of 10 µM in 1 mL of

medium, add 1 µL of the 10 mM stock solution.

Cell Treatment: Remove the old medium from the cells and replace it with the medium

containing the desired concentration of DL-threo-PPMP hydrochloride. Include a vehicle

control (medium with the same concentration of DMSO used for the highest treatment

concentration) in your experimental setup.

Incubation: Return the cells to the incubator and incubate for the desired period (e.g., 24, 48,

or 72 hours).

Downstream Analysis: Following incubation, the cells can be harvested and processed for

various downstream analyses, such as viability assays, apoptosis assays (e.g., Annexin V

staining, caspase activity), cell cycle analysis (e.g., flow cytometry), or lipid analysis (e.g.,

thin-layer chromatography, mass spectrometry).[3]
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General experimental workflow for using DL-threo-PPMP HCl.
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Safety Precautions
While DL-threo-PPMP hydrochloride is not classified as a hazardous substance, standard

laboratory safety practices should be followed. Wear appropriate personal protective equipment

(PPE), including a lab coat, gloves, and safety glasses, when handling the compound. Work in

a well-ventilated area. In case of contact with eyes or skin, rinse thoroughly with water.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1496608?utm_src=pdf-body
https://www.benchchem.com/product/b1496608?utm_src=pdf-custom-synthesis
https://www.caymanchem.com/product/17236/dl-threo-ppmp-(hydrochloride)
https://www.apexbt.com/dl-threo-ppmp-hydrochloride.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC2918437/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2918437/
https://www.benchchem.com/product/b1496608#how-to-prepare-dl-threo-ppmp-hydrochloride-stock-solution
https://www.benchchem.com/product/b1496608#how-to-prepare-dl-threo-ppmp-hydrochloride-stock-solution
https://www.benchchem.com/product/b1496608#how-to-prepare-dl-threo-ppmp-hydrochloride-stock-solution
https://www.benchchem.com/product/b1496608#how-to-prepare-dl-threo-ppmp-hydrochloride-stock-solution
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1496608?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1496608?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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